Cas no 2375269-36-4 (Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 2375269-36-4
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• CID: 6410737
• PubChem ID: 126739405
• Update Time: 2025-05-20

Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2375269-36-4
• SCHEMBL18689577
• EN300-7428004
• 2-methyl-4-(trifluoromethyl)piperidine hydrochloride
• Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C7H12F3N.ClH/c1-5-4-6(2-3-11-5)7(8,9)10;/h5-6,11H,2-4H2,1H3;1H
• InChI Key： QOZJPAWGCPJPRP-UHFFFAOYSA-N
• SMILES： C(C1CCNC(C)C1)(F)(F)F.Cl

Computed Properties

• Exact Mass: 203.0688616g/mol
• Monoisotopic Mass: 203.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1)

Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1) - A Comprehensive Overview

Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1) is a versatile and intriguing compound with the CAS registry number 2375269-36-4. This compound belongs to the class of piperidines, which are six-membered cyclic amines. The presence of a trifluoromethyl group at the 4-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a valuable molecule in various chemical and pharmaceutical applications.

The hydrochloride salt form of this compound is particularly significant due to its enhanced solubility and stability compared to its free base counterpart. This makes it highly suitable for use in drug delivery systems and other applications where precise control over solubility is crucial. Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of novel therapeutics targeting various diseases.

One of the most notable aspects of Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1) is its ability to act as a building block in the synthesis of more complex molecules. Its rigid structure and functional groups provide an excellent platform for further chemical modifications. Researchers have exploited this property to design molecules with enhanced bioavailability and selectivity, which are critical factors in drug development.

Recent advancements in computational chemistry have allowed scientists to better understand the electronic properties of this compound. Quantum mechanical studies have revealed that the trifluoromethyl group significantly alters the electron distribution within the molecule, enhancing its reactivity in certain chemical transformations. This insight has been instrumental in optimizing synthetic routes for this compound and its derivatives.

In terms of applications, Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1) has found utility in several areas beyond pharmaceuticals. For instance, it has been employed as a catalyst in organic reactions due to its ability to facilitate enantioselective syntheses. Additionally, its role as an intermediate in the production of advanced materials such as polymers and coatings has been explored extensively.

The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high yields and purity. One common approach involves the alkylation of piperidine derivatives followed by fluorination to introduce the trifluoromethyl group. The formation of the hydrochloride salt is often achieved through acid-base neutralization using hydrochloric acid.

From an environmental standpoint, understanding the fate and transport of Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1) in various ecosystems is crucial for risk assessment purposes. Recent studies have focused on its biodegradation pathways and potential impact on aquatic life. These investigations are essential for ensuring sustainable practices in its production and use.

In conclusion, Piperidine, 2-methyl-4-(trifluoromethyl)-, hydrochloride (1:1) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties and versatile structure continue to make it a subject of interest for researchers worldwide. As advancements in synthetic methods and computational tools progress, we can expect even more innovative uses for this remarkable molecule.